Cas no 208186-78-1 (5-Chloro-2,3-dibromo-1-fluorobenzene)

• Product Name: 5-Chloro-2,3-dibromo-1-fluorobenzene
• CAS No: 208186-78-1
• MF: C₆H₂Br₂ClF
• MW: 288.339482784271
• MDL: MFCD00143441
• CID: 92402
• Update Time: 2025-05-26

5-Chloro-2,3-dibromo-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-5-chloro-3-fluorobenzene
• 5-Chloro-2,3-dibromo-1-fluorobenzene~1,2-Dibromo-5-chloro-3-fluorobenzene
• 1-Chloro-3,4-dibromo-5-fluorobenzene
• 1,2-dibromo-5-chloro-3-fluoro-benzene
• 5-Chloro-1,2-dibromo-3-fluorobenzene
• 5-Chloro-2,3-dibromo-1-fluorobenzene
• 5-chloro-2,3-dibromofluorobenzene

• MDL： MFCD00143441
• Inchi： 1S/C6H2Br2ClF/c7-4-1-3(9)2-5(10)6(4)8/h1-2H
• InChI Key： XLDRDGJJGGYJCO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1Br)Cl)F

Computed Properties

• Exact Mass: 285.82000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4

Experimental Properties

• Color/Form: Not determined
• Melting Point: 37-39°C
• PSA: 0.00000
• LogP: 4.00410
• Solubility: Not determined

5-Chloro-2,3-dibromo-1-fluorobenzene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Chloro-2,3-dibromo-1-fluorobenzene

Comprehensive Analysis of 5-Chloro-2,3-dibromo-1-fluorobenzene (CAS No. 208186-78-1): Properties, Applications, and Industry Trends

5-Chloro-2,3-dibromo-1-fluorobenzene (CAS No. 208186-78-1) is a halogenated aromatic compound with significant relevance in modern chemical research and industrial applications. This polyhalogenated benzene derivative exhibits unique physicochemical properties due to its distinct molecular structure, featuring chlorine, bromine, and fluorine substituents. The compound's electron-withdrawing characteristics make it particularly valuable in pharmaceutical intermediates and agrochemical synthesis, aligning with current industry demands for specialized building blocks.

Recent studies highlight the growing importance of fluorinated and brominated compounds in material science, particularly for organic electronics and liquid crystal displays. As researchers explore sustainable halogenation methods, 5-Chloro-2,3-dibromo-1-fluorobenzene serves as an interesting case study for regioselective halogenation techniques. The compound's thermal stability (typically stable up to 200°C) and moderate solubility in common organic solvents like dichloromethane or THF make it suitable for various cross-coupling reactions, a hot topic in green chemistry discussions.

From an analytical perspective, 208186-78-1 demonstrates characteristic NMR spectral patterns that facilitate its identification: a distinctive downfield shift for the fluorine-bearing carbon (typically 140-160 ppm in ¹³C NMR) and complex coupling patterns in ¹H NMR due to spin-spin interactions between adjacent protons and halogens. These features are frequently searched by chemists troubleshooting halogenated compound characterization, making this information particularly valuable for laboratory professionals.

The compound's application potential extends to advanced material development, where its halogen-rich structure contributes to flame retardancy in polymer composites—a property gaining attention amid increasing fire safety regulations. Furthermore, its role in metal-organic framework (MOF) synthesis has been explored, as the bromine atoms can serve as coordination sites for transition metals. This aligns with the current scientific community's focus on porous materials for gas storage and separation technologies.

Quality control specifications for 5-Chloro-2,3-dibromo-1-fluorobenzene typically require ≥98% purity (HPLC), with particular attention to halogen positional isomers as potential impurities. Storage recommendations emphasize protection from light in amber glass containers at room temperature, as the compound may undergo photochemical degradation over extended periods. These practical handling considerations address common queries from chemical procurement specialists and inventory managers in research institutions.

Emerging research directions include the compound's potential in catalysis, where its electron-deficient aromatic ring could participate in charge-transfer complexes. Recent patents have explored derivatives of 208186-78-1 as photoacid generators in semiconductor lithography, tapping into the booming microelectronics industry. This application capitalizes on the compound's ability to release bromine radicals under specific conditions, a property that's being optimized for next-generation photoresists.

Environmental considerations regarding polyhalogenated compounds have spurred investigations into biodegradation pathways for substances like 5-Chloro-2,3-dibromo-1-fluorobenzene. While showing moderate persistence in standard OECD biodegradability tests, advanced oxidation processes (AOPs) have demonstrated efficacy in breaking down this compound—information highly relevant to environmental chemists and wastewater treatment specialists addressing emerging contaminant concerns.

Synthetic accessibility remains a key advantage of 208186-78-1, with commercial routes typically involving stepwise halogenation of fluorobenzene derivatives. Process chemists frequently search for optimization strategies regarding bromine efficiency and chlorine selectivity in such reactions. Recent advances in continuous flow chemistry have shown promise for safer and more efficient production of this and related halogenated building blocks.

The compound's structure-activity relationships continue to attract attention in medicinal chemistry, particularly in the design of enzyme inhibitors where the halogen bonding capability can enhance target binding. While not pharmaceutically active itself, 5-Chloro-2,3-dibromo-1-fluorobenzene serves as a versatile precursor for biologically active molecules, contributing to drug discovery programs focused on kinase modulation and GPCR targeting.

Market analysis indicates steady demand for 208186-78-1, particularly from contract research organizations (CROs) and specialty chemical manufacturers. The compound's pricing reflects the costs associated with bromine handling and purification challenges, with current trends showing increased interest in custom halogenation services as an alternative to direct purchase. This economic perspective completes the holistic understanding of this technically significant compound.